Nir-H2O2

• Molecular Formula: C34H33BClNO4
• Molecular Weight: 565.9 g/mol
• IUPAC Name: [4-[[2-chloro-5-[(E)-2-(1-ethyl-3,3-dimethylindol-1-ium-2-yl)ethenyl]-7,8-dihydro-6H-xanthen-3-yl]oxymethyl]phenyl]-hydroxyborinate
• InChI: InChI=1S/C34H33BClNO4/c1-4-37-29-11-6-5-10-27(29)34(2,3)32(37)17-14-23-8-7-9-24-18-25-19-28(36)31(20-30(25)41-33(23)24)40-21-22-12-15-26(16-13-22)35(38)39/h5-6,10-20,38H,4,7-9,21H2,1-3H3/b17-14+
• InChI Key: MAHNVUXIFBDIHD-SAPNQHFASA-N
• Isomeric SMILES: B(C1=CC=C(C=C1)COC2=C(C=C3C=C4CCCC(=C4OC3=C2)/C=C/C5=[N+](C6=CC=CC=C6C5(C)C)CC)Cl)(O)[O-]
• Canonical SMILES: B(C1=CC=C(C=C1)COC2=C(C=C3C=C4CCCC(=C4OC3=C2)C=CC5=[N+](C6=CC=CC=C6C5(C)C)CC)Cl)(O)[O-]

Description

Nir-H2O2 is a cell-permeable near-infrared fluorescent turn-on sensor that exhibits a significant turn-on near-infrared fluorescence signal in response to hydrogen peroxide upon excitation in the near-infrared region . This compound is primarily used for research purposes and is not intended for human consumption.

Preparation Methods

The preparation of Nir-H2O2 involves the synthesis of biocompatible single-dye near-infrared chemiluminescence nanoparticles. The process typically includes dissolving the dye, oxalate ester, and other components in tetrahydrofuran (THF) and then dropwise mixing with water under vortexing . The resulting nanoparticles have a hydrodynamic diameter of around 50 nm.

Chemical Reactions Analysis

Nir-H2O2 undergoes various chemical reactions, including oxidation and reduction. It is particularly effective in generating reactive oxygen species (ROS) such as hydroxyl radicals (•OH) through a Fenton-like reaction when catalyzed by copper sulfide in the presence of hydrogen peroxide . This reaction is enhanced by near-infrared laser irradiation, which improves the catalytic efficiency and antibacterial effects .

Scientific Research Applications

Nir-H2O2 has a wide range of scientific research applications:

Chemistry: Used as a fluorescent probe for detecting hydrogen peroxide in various chemical reactions.

Biology: Employed in imaging and detecting endogenous hydrogen peroxide in living cells, particularly in macrophages.

Medicine: Utilized in photodynamic therapy and photothermal therapy for treating bacterial infections and tumors.

Industry: Applied in the development of advanced materials for biomedical applications, such as wound healing and antibacterial treatments.

Mechanism of Action

The mechanism of action of Nir-H2O2 involves the generation of reactive oxygen species (ROS) upon excitation by near-infrared light. The compound’s fluorescence is activated in the presence of hydrogen peroxide, leading to the production of hydroxyl radicals (•OH) through a Fenton-like reaction catalyzed by copper sulfide . This process enhances the antibacterial and antibiofilm efficacy of the compound .

Comparison with Similar Compounds

Nir-H2O2 is unique in its ability to generate a significant near-infrared fluorescence signal in response to hydrogen peroxide. Similar compounds include:

BODIPY–iron(III) coordination polymer nanoparticles: These compounds extend absorption to 1300 nm and are used for near-infrared photoacoustic imaging and chemodynamic/photothermal therapy.

Organic small molecular dyes: These dyes are effective photothermal agents for photothermal therapy due to their strong near-infrared absorption and low toxicity.

This compound stands out due to its high sensitivity and selectivity towards hydrogen peroxide, making it a valuable tool in various scientific research applications.